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Compound of Interest

Compound Name: Latifolin

Cat. No.: B1203211 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Latifolin, a neoflavonoid isolated from Dalbergia odorifera, has garnered interest

for its anti-inflammatory and anti-oxidative properties. While specific disposal guidelines for

Latifolin are not readily available, a comprehensive disposal plan can be formulated by

adhering to best practices for handling similar flavonoid compounds and general laboratory

chemical waste.

This guide provides a procedural, step-by-step approach to the safe disposal of Latifolin-

containing waste streams, ensuring the protection of laboratory personnel and the

environment.

Key Properties for Safe Handling and Disposal
Understanding the known characteristics of a compound is the first step in establishing safe

handling and disposal protocols. The following table summarizes key information for Latifolin.
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Property Value/Information Source

Molecular Formula C₁₇H₁₈O₄ PubChem[1]

CAS Number 10154-42-4 ChemFaces[2]

Solubility

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone,

etc.

ChemFaces[2]

Source
The heartwood of Dalbergia

odorifera T. Chen
ChemFaces[2]

Biological Activity

Strong DPPH-scavenger,

attenuates inflammatory

responses, displays

anticarcinogenic and antifungal

activity.[2][3]

ChemFaces, MDPI[2][3]

Step-by-Step Disposal Protocol for Latifolin Waste
The following protocol outlines the critical steps for the safe and compliant disposal of waste

containing Latifolin.

Step 1: Waste Characterization and Hazard Assessment

Before any disposal action is taken, a thorough characterization of the waste stream is

mandatory.

Identify All Constituents: Create a detailed list of all chemicals present in the waste. This

includes Latifolin, any solvents used (e.g., DMSO, ethanol), and potential reaction

byproducts.

Consult Safety Data Sheets (SDS): Review the SDS for all components of the waste mixture.

In the absence of a specific SDS for Latifolin, data from similar flavonoids can be

informative. The responsibility for determining if the waste is hazardous lies with the waste

generator.[4]

Step 2: Waste Segregation
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Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant

disposal.

Non-Hazardous Latifolin Waste: If the hazard assessment concludes that the waste is non-

hazardous (e.g., very dilute aqueous solutions of Latifolin), it should be collected in a

designated non-hazardous chemical waste container. Do not mix with hazardous waste.[4]

Hazardous Latifolin Waste: If Latifolin is mixed with hazardous solvents or other toxic

materials, the entire mixture is to be treated as hazardous waste.[4] This waste must be

collected in a separate, clearly labeled hazardous waste container.[5]

Step 3: Container Selection and Labeling

The choice of container and proper labeling are critical for safety and compliance.

Choose a Compatible Container: Use a container that is chemically resistant to all

components of the waste mixture and has a secure, leak-proof lid.[4]

Label Accurately: The container must be clearly labeled as "Hazardous Waste" (if applicable)

and include a complete list of its contents with the concentration of each component.[4]

Step 4: Storage and Disposal

Store and dispose of the waste according to institutional and local regulations.

Temporary Storage: Store waste containers in a designated satellite accumulation area that

is secure and away from general laboratory traffic.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for the hazardous waste.[5] Do not dispose of chemical waste down the

drain unless explicitly permitted by your institution's guidelines for specific, neutralized, and

dilute solutions.[6]

Latifolin Disposal Workflow
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Caption: A workflow diagram illustrating the decision-making process for the proper disposal of

Latifolin waste.

By following these procedural steps, laboratory professionals can manage Latifolin waste

streams responsibly, ensuring a safe working environment and adherence to regulatory

requirements. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Latifolin | C17H18O4 | CID 340211 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Latifolin | CAS:10154-42-4 | Manufacturer ChemFaces [chemfaces.com]

3. mdpi.com [mdpi.com]

4. benchchem.com [benchchem.com]

5. web.uri.edu [web.uri.edu]

6. su.se [su.se]

To cite this document: BenchChem. [Navigating the Disposal of Latifolin: A Comprehensive
Guide to Safety and Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203211#latifolin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1203211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

